Cas no 2624141-87-1 (9-nitroso-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid)

9-nitroso-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid structure
2624141-87-1 structure
Product Name:9-nitroso-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid
CAS No:2624141-87-1
MF:C10H16N2O4
MW:228.245042800903
CID:5639642
PubChem ID:165905659
Update Time:2025-07-16

9-nitroso-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27752147
    • 9-nitroso-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid
    • 2624141-87-1
    • 9-nitroso-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid
    • Inchi: 1S/C10H16N2O4/c13-9(14)8-7-12(11-15)4-1-10(8)2-5-16-6-3-10/h8H,1-7H2,(H,13,14)
    • InChI Key: MTOYQHMAYMDRKJ-UHFFFAOYSA-N
    • SMILES: O1CCC2(CC1)CCN(CC2C(=O)O)N=O

Computed Properties

  • Exact Mass: 228.11100700g/mol
  • Monoisotopic Mass: 228.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 79.2Ų

9-nitroso-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27752147-0.05g
9-nitroso-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid
2624141-87-1 95.0%
0.05g
$948.0 2025-03-19
Enamine
EN300-27752147-0.1g
9-nitroso-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid
2624141-87-1 95.0%
0.1g
$993.0 2025-03-19
Enamine
EN300-27752147-0.25g
9-nitroso-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid
2624141-87-1 95.0%
0.25g
$1038.0 2025-03-19
Enamine
EN300-27752147-0.5g
9-nitroso-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid
2624141-87-1 95.0%
0.5g
$1084.0 2025-03-19
Enamine
EN300-27752147-1.0g
9-nitroso-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid
2624141-87-1 95.0%
1.0g
$1129.0 2025-03-19
Enamine
EN300-27752147-2.5g
9-nitroso-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid
2624141-87-1 95.0%
2.5g
$2211.0 2025-03-19
Enamine
EN300-27752147-5.0g
9-nitroso-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid
2624141-87-1 95.0%
5.0g
$3273.0 2025-03-19
Enamine
EN300-27752147-10.0g
9-nitroso-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid
2624141-87-1 95.0%
10.0g
$4852.0 2025-03-19
Enamine
EN300-27752147-1g
9-nitroso-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid
2624141-87-1
1g
$1129.0 2023-09-09
Enamine
EN300-27752147-5g
9-nitroso-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid
2624141-87-1
5g
$3273.0 2023-09-09

Additional information on 9-nitroso-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid

Introduction to 9-nitroso-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid (CAS No. 2624141-87-1)

9-nitroso-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid, identified by its CAS number 2624141-87-1, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and functional groups. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense research interest for potential therapeutic applications.

The molecular structure of 9-nitroso-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid features a spirocyclic arrangement consisting of an azaspiro ring system, which is a fused bicyclic structure containing both an oxygen and a nitrogen atom. This unique scaffold imparts distinctive electronic and steric properties to the molecule, influencing its reactivity and interactions with biological targets. The presence of a nitroso group and a carboxylic acid moiety further enhances its chemical diversity, enabling various modifications and derivatization strategies for drug development.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of 9-nitroso-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid. Studies have demonstrated that the spirocyclic core enhances binding affinity to specific protein targets, making it an attractive scaffold for designing novel bioactive molecules. The nitroso group, in particular, has been shown to modulate redox-sensitive pathways, which is a critical aspect in the development of therapeutics for diseases such as cancer and inflammation.

In the realm of medicinal chemistry, the synthesis of 9-nitroso-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid has been optimized through multi-step organic transformations, leveraging advanced catalytic systems and green chemistry principles. Researchers have employed transition metal-catalyzed reactions and asymmetric synthesis techniques to achieve high yields and enantioselectivity, ensuring the production of pure and pharmacologically active compounds. These synthetic methodologies not only improve efficiency but also align with sustainable practices, reducing environmental impact.

The biological evaluation of 9-nitroso-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid has revealed intriguing pharmacological profiles. Preclinical studies have indicated potential therapeutic effects in modulating enzyme activity and signaling pathways associated with neurological disorders, cardiovascular diseases, and metabolic syndromes. The carboxylic acid functionality provides a handle for further derivatization, allowing researchers to fine-tune the molecule's properties for specific applications. For instance, esterification or amidation strategies can enhance solubility or bioavailability, making it more suitable for clinical trials.

One of the most compelling aspects of 9-nitroso-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid is its role as a key intermediate in the synthesis of more complex drug candidates. By serving as a building block, this compound enables the rapid exploration of novel molecular architectures with enhanced pharmacological efficacy and reduced toxicity. The spirocyclic scaffold, combined with functional groups such as the nitroso and carboxylic acid moieties, offers a versatile platform for designing molecules that can interact with biological systems in multiple ways.

Current research efforts are focused on elucidating the mechanistic basis of the biological activities observed with 9-nitroso-3-oxa-(...) undecane-carboxylic acid derivatives. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are being employed to determine the three-dimensional structure of these compounds in complex with their target proteins. This structural information is crucial for rational drug design, allowing chemists to make informed modifications that optimize binding affinity and selectivity.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the process of identifying promising candidates like 9-nitroso-(...) azaspirocyclic compounds from large chemical libraries. AI-driven virtual screening algorithms can predict binding interactions between these molecules and biological targets with high accuracy, saving significant time and resources in the early stages of drug development. Such computational tools are particularly valuable for exploring complex scaffolds like spirocycles, which may exhibit unique binding modes not easily predicted by traditional methods.

In conclusion, 2624141... carboxylic acid represents a structurally fascinating molecule with significant potential in medicinal chemistry. Its unique spirocyclic framework combined with functional groups such as nitrososubstituents makes it an excellent candidate for developing novel therapeutics targeting various diseases. Ongoing research efforts are aimed at optimizing its synthesis, understanding its biological mechanisms, and translating these findings into clinical applications that could benefit patients worldwide.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk